9-(furan-2-ylmethyl)-3-phenyl-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

• IUPAC Name: 9-(furan-2-ylmethyl)-3-phenyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C22H17NO4/c24-21-17-8-9-20-18(12-23(14-27-20)11-16-7-4-10-25-16)22(17)26-13-19(21)15-5-2-1-3-6-15/h1-10,13H,11-12,14H2
• InChI Key: NAKYUXFPRBOYIT-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC3=C2OC=C(C3=O)C4=CC=CC=C4)OCN1CC5=CC=CO5
• Molecular Formula: C22H17NO4
• Molecular Weight: 359.4 g/mol
• CAS No.: 929512-90-3

Description

9-(furan-2-ylmethyl)-3-phenyl-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C22H17NO4 and its molecular weight is 359.381. The purity is usually 95%.
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Scientific Research Applications

Catalytic Reactions and Synthesis

• Synthesis of Oxazine Derivatives : Furan-2-yl(phenyl)methanol derivatives, which are related to the target compound, have been utilized in aza-Piancatelli rearrangements to afford oxazine derivatives. This process is catalyzed by In(OTf)3 and highlights a method for synthesizing complex heterocyclic structures with potential utility in medicinal chemistry and materials science (B. Reddy et al., 2012).

Heterocyclic Chemistry and Material Science

• Ring Transformation into Oxazinone and Pyrimidinone Derivatives : The transformation of 2(3H)-furanone into oxazinone and pyrimidinone derivatives has been studied, demonstrating the versatility of furan-based compounds in synthesizing diverse heterocyclic structures. This research contributes to the development of novel materials and potential therapeutic agents (A. Hashem et al., 2017).

Chemical Properties and Reaction Mechanisms

• Stability and Conformational Studies : Research on benzaldehyde and 4-substituted benzaldehyde reactions with related furan compounds has provided insight into the stability and conformational preferences of the resulting cations. Such studies are crucial for understanding the chemical behavior of furan-based oxazine derivatives, which can influence their applications in organic synthesis and design of functional materials (S. Naya & M. Nitta, 2000).

Potential Applications in Polymer Science and Optoelectronics

• Functional Polymers and Optoelectronic Materials : The synthesis and characterization of benzoxazine monomers derived from furfurylamine, related to the target compound, have been explored for their applications in producing functional polymers and optoelectronic materials. The structural characteristics obtained from X-ray crystallography and their photophysical properties in various solvents highlight the potential of these compounds in sustainable development and technology advancements (W. Wattanathana et al., 2021).